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Compound of Interest

Compound Name: 1-Bromo-3, 7-dimethyloctane

Cat. No.: B123281

For Immediate Implementation: This document provides crucial safety and logistical protocols
for the handling and disposal of 1-Bromo-3,7-dimethyloctane. Designed for researchers,
scientists, and drug development professionals, this guide offers procedural, step-by-step
instructions to ensure a safe laboratory environment.

1-Bromo-3,7-dimethyloctane is a combustible liquid that can cause skin and serious eye
irritation.[1] Some data also suggests it may cause respiratory irritation.[1] Strict adherence to

the following personal protective equipment (PPE) and handling protocols is essential to
mitigate risks.

Quantitative Data Summary

For quick reference, the key physical and chemical properties of 1-Bromo-3,7-dimethyloctane
are summarized in the table below.
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Property Value

Molecular Formula C1oH21Br[1][2]

Molecular Weight 221.18 g/mol [1][2]

Boiling Point 135-140 °C at 10 mmHg[3][4]
216-217 °C

Density 1.066 g/mL at 20 °C[4]

Flash Point 98.9 °C (210.0 °F) - closed cup
Refractive Index n20/D 1.455[3][4]

Storage Class 10 - Combustible liquids

Operational Plan: Step-by-Step Handling Protocol

This section details the necessary precautions and steps for the safe handling of 1-Bromo-3,7-
dimethyloctane.

Required Personal Protective Equipment (PPE)
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Protection Type

Specification

Rationale

Eye and Face Protection

Tightly fitting safety goggles or
eyeshields. A face shield
should be used when there is

a significant risk of splashing.

To prevent contact with eyes,
which can cause serious

irritation.[1]

Skin Protection

Chemical-resistant gloves
(e.g., nitrile, neoprene).
Inspect gloves for integrity
before each use. A lab coat or
chemical-resistant apron is

also required.

To prevent skin contact, which

can cause irritation.[1]

Respiratory Protection

Work in a well-ventilated area,
preferably within a chemical
fume hood. If ventilation is
inadequate or there is a risk of
aerosol formation, a NIOSH-
approved respirator with an
organic vapor cartridge is
necessary. A dust mask (type
N95) may also be suitable in

some situations.

To prevent inhalation of vapors
or mists, which may cause

respiratory irritation.[1]

Handling Procedure

» Preparation:

o Ensure that a safety shower and eyewash station are readily accessible and in good

working order.

o Confirm that all necessary PPE is available and in good condition.

o Prepare your work area within a properly functioning chemical fume hood.

o Have absorbent, non-reactive materials (e.g., vermiculite, sand) available for spill

containment.
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e Handling the Chemical:

o

Don the appropriate PPE as detailed in the table above.

[¢]

Carefully open the container, avoiding splashes.

[¢]

Dispense the required amount of 1-Bromo-3,7-dimethyloctane slowly and carefully.

[e]

Keep the container tightly closed when not in use.[5]

o

Avoid contact with skin, eyes, and clothing.

[¢]

Avoid inhalation of vapor or mist.[5]

e In Case of a Spill:

[e]

Evacuate non-essential personnel from the immediate area.

o

If safe to do so, contain the spill using an inert absorbent material.

Collect the absorbed material into a designated, sealed container for hazardous waste

[¢]

disposal.

[¢]

Clean the spill area thoroughly with an appropriate solvent, followed by soap and water.

[e]

Ventilate the area to disperse any remaining vapors.

Disposal Plan

Proper disposal of 1-Bromo-3,7-dimethyloctane and associated contaminated materials is
critical to ensure environmental and personnel safety.

Waste Segregation and Collection

o Waste Container: Use a designated, clearly labeled, and leak-proof container for
halogenated organic waste.

e Segregation: Do not mix 1-Bromo-3,7-dimethyloctane waste with non-halogenated organic
waste, as disposal methods differ.
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e Collection: Collect all materials contaminated with 1-Bromo-3,7-dimethyloctane, including
unused product, contaminated absorbent materials, and disposable PPE (such as gloves), in
the designated waste container.

Disposal Procedure
o Labeling: Ensure the hazardous waste container is accurately labeled with its contents,

including "Hazardous Waste" and "1-Bromo-3,7-dimethyloctane".

o Storage: Store the sealed waste container in a cool, dry, and well-ventilated area, away from
incompatible materials.

e Arranging for Disposal: Contact your institution's Environmental Health and Safety (EHS)
department or a licensed hazardous waste disposal company to arrange for pickup and
proper disposal, which will likely involve incineration.[6]

Visual Workflow for Handling 1-Bromo-3,7-
dimethyloctane
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Caption: Workflow for the safe handling and disposal of 1-Bromo-3,7-dimethyloctane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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